Cas no 1804658-09-0 (4-Bromo-3-(difluoromethyl)-6-fluoropyridine-2-sulfonamide)

• Product Name: 4-Bromo-3-(difluoromethyl)-6-fluoropyridine-2-sulfonamide
• CAS No: 1804658-09-0
• MF: C₆H₄BrF₃N₂O₂S
• MW: 305.0723695755
• CID: 4861220
• Update Time: 2025-05-25

4-Bromo-3-(difluoromethyl)-6-fluoropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-6-fluoropyridine-2-sulfonamide

• Inchi： 1S/C6H4BrF3N2O2S/c7-2-1-3(8)12-6(15(11,13)14)4(2)5(9)10/h1,5H,(H2,11,13,14)
• InChI Key： PQAYRXSNDBEISZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1C(F)F)S(N)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4

Additional information on 4-Bromo-3-(difluoromethyl)-6-fluoropyridine-2-sulfonamide

Introduction to 4-Bromo-3-(difluoromethyl)-6-fluoropyridine-2-sulfonamide (CAS No. 1804658-09-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-Bromo-3-(difluoromethyl)-6-fluoropyridine-2-sulfonamide, identified by its CAS number 1804658-09-0, is a fluorinated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural features and potential biological activities. This compound belongs to the pyridine sulfonamide class, which is well-documented for its role in drug discovery and development. The presence of multiple fluorine atoms and a bromine substituent enhances its electronic properties, making it a valuable scaffold for designing novel therapeutic agents.

The structural motif of 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-sulfonamide incorporates several key functional groups that contribute to its reactivity and biological relevance. The sulfonamide moiety (-SO₂NH₂) is known for its ability to form hydrogen bonds, which is crucial for binding to biological targets such as enzymes and receptors. Additionally, the difluoromethyl group (-CF₂-) introduces electron-withdrawing effects, which can modulate the pharmacokinetic properties of the molecule. The bromine atom at the 4-position provides a handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing fluorinated compounds for medicinal applications. Fluorine atoms are frequently incorporated into drug molecules due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. For instance, studies have shown that fluorinated pyridines can act as pharmacophores in kinase inhibitors, antiviral agents, and anticancer drugs. The compound 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-sulfonamide exemplifies this trend, as its fluorinated backbone and sulfonamide group make it a promising candidate for further exploration.

One of the most compelling aspects of 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-sulfonamide is its potential in the development of targeted therapies. The bromine substituent allows for easy conjugation with biomolecules such as peptides or antibodies, facilitating the creation of prodrugs or bioconjugates. These strategies have been successfully employed in oncology to enhance drug delivery and specificity. Moreover, the sulfonamide group can serve as a linker in multivalent drug design, where multiple binding sites are simultaneously targeted to improve therapeutic efficacy.

Recent advancements in computational chemistry have also highlighted the importance of 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-sulfonamide as a scaffold for virtual screening. Molecular docking studies have demonstrated its potential interaction with various biological targets, including enzymes involved in metabolic pathways and transcription factors regulating gene expression. These computational approaches have accelerated the discovery process by predicting binding affinities and identifying lead compounds with high precision.

The synthesis of 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-sulfonamide involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include halogenation reactions to introduce the bromine atom, fluorination techniques to incorporate the difluoromethyl group, and sulfonation followed by amidation to form the sulfonamide moiety. These synthetic strategies are well-established in modern organic chemistry and can be adapted for large-scale production if needed.

In conclusion, 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-sulfonamide (CAS No. 1804658-09-0) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of fluorinated pyridine moieties and sulfonamide functional groups makes it an attractive candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development pipelines.